N-(4-(N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[[4-(dimethylamino)-2-methoxypyrimidin-5-yl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C15H19N5O4S/c1-10(21)17-11-5-7-12(8-6-11)25(22,23)19-13-9-16-15(24-4)18-14(13)20(2)3/h5-9,19H,1-4H3,(H,17,21)
• InChI Key: DGTSTOIKLLXUHY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CN=C(N=C2N(C)C)OC
• Molecular Formula: C15H19N5O4S
• Molecular Weight: 365.4 g/mol

Description

N-(4-(N-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)sulfamoyl)phenyl)acetamide, also known as DMAPT, is an organic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMAPT is a small molecule inhibitor that has been shown to have anti-cancer properties.

Scientific Research Applications

Heterocyclic Chemistry and Drug Design

Compounds with similar structural features have been extensively studied for their potential in drug design and heterocyclic chemistry. For instance, the synthesis and characterization of novel heterocyclic compounds derived from similar chemical scaffolds have been reported, focusing on their potential pharmaceutical applications. These studies often explore the compounds' reactivity, providing a foundation for developing new medications or chemical probes for biological research (Schenone et al., 1990).

Antimicrobial and Anthelminthic Applications

Some derivatives have shown promising results in antimicrobial and anthelminthic activities. Amidantel, a compound with a structural motif similar to the query compound, exhibits a broad spectrum of activity against nematodes, filariae, and cestodes, highlighting the potential of these compounds in developing new treatments for parasitic infections (Wollweber et al., 1979).

Analytical Chemistry and Spectroscopy

In analytical chemistry and spectroscopy, compounds within this chemical class have been used to study the effects of rehybridization and hyperconjugation on molecular structures. This research provides insights into the vibrational signatures of molecules, which is crucial for understanding their physical and chemical properties and for developing analytical methods (Jenepha Mary et al., 2022).

Photochemistry and Materials Science

The application extends into photochemistry and materials science, where derivatives are utilized in the synthesis of novel materials with potential uses in light-emitting devices, photodynamic therapy, and as photosensitizers for generating singlet oxygen, crucial for organic synthesis and environmental applications (Li & Ye, 2019).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and enzymes in the body .

Mode of Action

It is likely that the compound interacts with its targets through its sulfamoyl and dimethylamino groups, which are common functional groups involved in protein binding .

Biochemical Pathways

Sulfonamide-containing compounds are often involved in pathways related to cellular metabolism and signal transduction .

Pharmacokinetics

Based on its molecular structure, it can be inferred that the compound may have good absorption and distribution profiles due to the presence of polar sulfamoyl and dimethylamino groups .

Result of Action

Compounds with similar structures have been known to exert various biological effects, such as anti-inflammatory and antioxidant activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the compound’s activity .